Cas no 7116-37-2 (3-(3-fluoro-phenyl)-propionic acid ethyl ester)

• Product Name: 3-(3-fluoro-phenyl)-propionic acid ethyl ester
• CAS No: 7116-37-2
• MF: C₁₁H₁₃FO₂
• MW: 196.218127012253
• CID: 976167
• PubChem ID: 15209342
• Update Time: 2025-10-29

3-(3-fluoro-phenyl)-propionic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-phenyl)-propionic acid ethyl ester
• 3-(3-FLUORO-PHENYL)-PROPANOIC ACID ETHYL ESTER
• 3-(3-Fluor-phenyl)-propionsaeure-ethylester
• 3-< 3-Fluor-phenyl> -propionsaeure-ethylester
• AG-G-78521
• AGN-PC-00466T
• Benzenepropanoic acid, 3-fluoro-, ethyl ester
• CTK5D3598
• SureCN901475
• ethyl 3-(3-fluorophenyl)propanoate
• DTXSID90570045
• MFCD07772967
• AKOS006230474
• 3-(3-Fluorophenyl)propionic acid ethyl ester
• 7116-37-2
• SCHEMBL901475
• Ethyl 3-(3'-fluorophenyl)propionate
• G65144

• Inchi： 1S/C11H13FO2/c1-2-14-11(13)7-6-9-4-3-5-10(12)8-9/h3-5,8H,2,6-7H2,1H3
• InChI Key： AZTQCQMIUZVAGC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CCC(=O)OCC

Computed Properties

• Exact Mass: 196.08995782g/mol
• Monoisotopic Mass: 196.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3Ų

Additional information on 3-(3-fluoro-phenyl)-propionic acid ethyl ester

Comprehensive Guide to 3-(3-Fluoro-Phenyl)-Propionic Acid Ethyl Ester (CAS No. 7116-37-2): Properties, Applications, and Industry Insights

3-(3-Fluoro-phenyl)-propionic acid ethyl ester (CAS No. 7116-37-2) is a fluorinated organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This ester derivative of 3-fluorophenylpropionic acid is characterized by its ethyl ester group, which enhances its solubility and reactivity in synthetic applications. Researchers frequently search for "synthesis of fluorinated esters" or "3-(3-fluoro-phenyl)-propionic acid ethyl ester uses," reflecting its growing relevance in specialty chemistry.

The compound's molecular formula, C₁₁H₁₃FO₂, and a molar mass of 196.22 g/mol, make it a versatile intermediate. Its fluoro-phenyl moiety is particularly valuable in designing bioactive molecules, as fluorination often improves metabolic stability and binding affinity. Recent trends in "green chemistry fluorination" highlight the demand for eco-friendly methods to synthesize such compounds, aligning with global sustainability goals.

In pharmaceutical applications, 3-(3-fluoro-phenyl)-propionic acid ethyl ester serves as a precursor for non-steroidal anti-inflammatory drug (NSAID) analogs. Queries like "fluorinated NSAID precursors" or "CAS 7116-37-2 supplier" indicate industrial interest. The compound's role in structure-activity relationship (SAR) studies is critical, as the 3-fluoro substitution can significantly alter pharmacological profiles. Analytical techniques such as GC-MS and HPLC are commonly employed for purity assessment, addressing the "how to analyze fluorinated esters" search trend.

From a commercial perspective, suppliers often list this compound under synonyms like "ethyl 3-(3-fluorophenyl)propanoate" or "3-fluorophenylpropionate ethyl ester," catering to varied nomenclature preferences. The agrochemical sector explores its utility in developing fluorinated pesticides, responding to searches for "fluoro-phenyl derivatives in crop protection." Regulatory compliance, especially regarding REACH and FDA guidelines, remains a key concern for manufacturers, as noted in queries like "CAS 7116-37-2 regulatory status."

Storage recommendations typically include protection from light and moisture, with stability data showing optimal performance at temperatures below 25°C. Researchers investigating "long-term storage of fluorinated esters" will find this critical. Future directions may involve catalytic esterification methods to improve yield, a topic gaining traction in "sustainable ester synthesis" discussions. As the demand for fluorinated building blocks rises, 7116-37-2 exemplifies how targeted molecular modifications drive innovation across life sciences.